Cas no 653604-49-0 (Benzenamine, 3-(cyclopentyloxy)-5-(1-methylethoxy)-)

Benzenamine, 3-(cyclopentyloxy)-5-(1-methylethoxy)- structure
653604-49-0 structure
Product Name:Benzenamine, 3-(cyclopentyloxy)-5-(1-methylethoxy)-
CAS No:653604-49-0
MF:C14H21NO2
MW:235.32204413414
CID:399625
PubChem ID:71376003
Update Time:2025-04-19

Benzenamine, 3-(cyclopentyloxy)-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(cyclopentyloxy)-5-(1-methylethoxy)-
    • 3-cyclopentyloxy-5-propan-2-yloxyaniline
    • DTXSID70798725
    • 653604-49-0
    • 3-(Cyclopentyloxy)-5-[(propan-2-yl)oxy]aniline
    • AKOS019315409
    • Inchi: 1S/C14H21NO2/c1-10(2)16-13-7-11(15)8-14(9-13)17-12-5-3-4-6-12/h7-10,12H,3-6,15H2,1-2H3
    • InChI Key: TXZNTZIKKZYMDY-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=C(C=1)OC(C)C)N)C1CCCC1

Computed Properties

  • Exact Mass: 235.15733
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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